Cas no 695199-01-0 (4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI))

• Product name: 4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI)
• CAS No: 695199-01-0
• MF: C₁₀H₉N₃O₃
• MW: 219.19676
• CID: 973836
• PubChem ID: 715154

4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI)
• 3-Ethyl-7-nitro-4(3H)-quinazolinone
• 3-ethyl-7-nitro-3,4-dihydroquinazolin-4-one
• SR-01000294136
• 695199-01-0
• SDCCGMLS-0065031.P001
• 3-ethyl-7-nitroquinazolin-4(3H)-one
• AKOS001727084
• SR-01000294136-1
• STK229338

• Inchi： InChI=1S/C10H9N3O3/c1-2-12-6-11-9-5-7(13(15)16)3-4-8(9)10(12)14/h3-6H,2H2,1H3
• InChI Key： DIEGXPOLRSWFLD-UHFFFAOYSA-N
• SMILES： CCN1C=NC2=C(C1=O)C=CC(=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 75.81